Isoliquiritigenin
Isoliquiritigenin
Isoliquiritigenin, also known as 6'-deoxychalcone or gu 17, belongs to the class of organic compounds known as 2'-hydroxychalcones. These are organic compounds containing chalcone skeleton that carries a hydroxyl group at the 2'-position. Thus, isoliquiritigenin is considered to be a flavonoid lipid molecule. Isoliquiritigenin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, isoliquiritigenin is primarily located in the membrane (predicted from logP). Isoliquiritigenin participates in a number of enzymatic reactions. In particular, isoliquiritigenin can be biosynthesized from trans-chalcone. Isoliquiritigenin can also be converted into 2'-O-methylisoliquiritigenin. Isoliquiritigenin is a bitter tasting compound that can be found in a number of food items such as ceylon cinnamon, radish (var. ), common thyme, and american pokeweed. This makes isoliquiritigenin a potential biomarker for the consumption of these food products.
Isoliquiritigenin is a member of the class of chalcones that is trans-chalcone hydroxylated at C-2', -4 and -4'. It has a role as an EC 1.14.18.1 (tyrosinase) inhibitor, a biological pigment, a NMDA receptor antagonist, a GABA modulator and a metabolite. It derives from a trans-chalcone. It is a conjugate acid of an isoliquiritigenin(1-).
Isoliquiritigenin is a precursor to several flavonones in many plants.
Isoliquiritigenin is a member of the class of chalcones that is trans-chalcone hydroxylated at C-2', -4 and -4'. It has a role as an EC 1.14.18.1 (tyrosinase) inhibitor, a biological pigment, a NMDA receptor antagonist, a GABA modulator and a metabolite. It derives from a trans-chalcone. It is a conjugate acid of an isoliquiritigenin(1-).
Isoliquiritigenin is a precursor to several flavonones in many plants.
Brand Name:
Vulcanchem
CAS No.:
1060-19-1
VCID:
VC0005907
InChI:
InChI=1S/C15H12O4/c16-11-4-1-10(2-5-11)3-8-14(18)13-7-6-12(17)9-15(13)19/h1-9,16-17,19H/b8-3+
SMILES:
C1=CC(=CC=C1C=CC(=O)C2=C(C=C(C=C2)O)O)O
Molecular Formula:
C15H12O4
Molecular Weight:
256.25 g/mol
Isoliquiritigenin
CAS No.: 1060-19-1
Inhibitors
VCID: VC0005907
Molecular Formula: C15H12O4
Molecular Weight: 256.25 g/mol
CAS No. | 1060-19-1 |
---|---|
Product Name | Isoliquiritigenin |
Molecular Formula | C15H12O4 |
Molecular Weight | 256.25 g/mol |
IUPAC Name | (E)-1-(2,4-dihydroxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one |
Standard InChI | InChI=1S/C15H12O4/c16-11-4-1-10(2-5-11)3-8-14(18)13-7-6-12(17)9-15(13)19/h1-9,16-17,19H/b8-3+ |
Standard InChIKey | DXDRHHKMWQZJHT-FPYGCLRLSA-N |
Isomeric SMILES | C1=CC(=CC=C1/C=C/C(=O)C2=C(C=C(C=C2)O)O)O |
SMILES | C1=CC(=CC=C1C=CC(=O)C2=C(C=C(C=C2)O)O)O |
Canonical SMILES | C1=CC(=CC=C1C=CC(=O)C2=C(C=C(C=C2)O)O)O |
Melting Point | Mp 200-204 ° (198-200 °) 200-204°C |
Physical Description | Solid |
Description | Isoliquiritigenin, also known as 6'-deoxychalcone or gu 17, belongs to the class of organic compounds known as 2'-hydroxychalcones. These are organic compounds containing chalcone skeleton that carries a hydroxyl group at the 2'-position. Thus, isoliquiritigenin is considered to be a flavonoid lipid molecule. Isoliquiritigenin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, isoliquiritigenin is primarily located in the membrane (predicted from logP). Isoliquiritigenin participates in a number of enzymatic reactions. In particular, isoliquiritigenin can be biosynthesized from trans-chalcone. Isoliquiritigenin can also be converted into 2'-O-methylisoliquiritigenin. Isoliquiritigenin is a bitter tasting compound that can be found in a number of food items such as ceylon cinnamon, radish (var. ), common thyme, and american pokeweed. This makes isoliquiritigenin a potential biomarker for the consumption of these food products. Isoliquiritigenin is a member of the class of chalcones that is trans-chalcone hydroxylated at C-2', -4 and -4'. It has a role as an EC 1.14.18.1 (tyrosinase) inhibitor, a biological pigment, a NMDA receptor antagonist, a GABA modulator and a metabolite. It derives from a trans-chalcone. It is a conjugate acid of an isoliquiritigenin(1-). Isoliquiritigenin is a precursor to several flavonones in many plants. |
Synonyms | (E)-6-(2-((5-nitrofuran-2-yl)methylene)hydrazinyl)-N2,N4-diphenyl-1,3,5-triazine-2,4-diamine |
PubChem Compound | 638278 |
Last Modified | Nov 11 2021 |
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